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Abstract
Arachidyl linolenate (eicosyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate) is a wax ester of

significant interest due to its composition, comprising the long-chain fatty alcohol, arachidyl

alcohol (eicosanol), and the essential omega-3 fatty acid, α-linolenic acid. This technical guide

provides a comprehensive overview of the known and estimated physicochemical properties of

Arachidyl linolenate. It includes a detailed summary of its molecular characteristics, and

although specific experimental data for this compound is limited, this guide extrapolates key

properties based on the established behavior of similar long-chain wax esters. Furthermore,

this document outlines general experimental protocols for the analysis of such compounds and

presents diagrams illustrating the biosynthetic pathway of wax esters and the metabolic fate of

the linolenic acid moiety. This guide is intended to serve as a valuable resource for

professionals in research and drug development who are exploring the applications of this and

related lipid molecules.

Core Physicochemical Properties
The physicochemical properties of Arachidyl linolenate are crucial for understanding its

behavior in biological and chemical systems. While specific experimental values for some

properties are not readily available in the literature, a combination of data from chemical
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databases and the known properties of analogous long-chain wax esters allows for a

comprehensive profile.

Data Presentation: Summary of Physicochemical
Properties
The quantitative data for Arachidyl linolenate is summarized in the table below. It is important

to note that properties such as melting and boiling points are estimations based on the general

characteristics of similar wax esters.
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Property Value Source/Method

Molecular Formula C₃₈H₇₀O₂ PubChem[1]

Molecular Weight 558.96 g/mol Larodan[2]

559.0 g/mol PubChem[1]

IUPAC Name
Icosyl (9Z,12Z,15Z)-octadeca-

9,12,15-trienoate
PubChem[1]

CAS Number 1447798-59-5 Larodan[2]

Physical State Liquid at room temperature Larodan

Melting Point

Estimated to be low due to

high degree of unsaturation.

The presence of double bonds

in the fatty acid chain

significantly lowers the melting

point of wax esters. For

instance, the introduction of a

single double bond can

decrease the melting

temperature by approximately

30°C. Saturated wax esters of

similar chain length are solid at

room temperature.

Inferred from general

properties of wax esters

Boiling Point

High; expected to be well

above 200°C at reduced

pressure. Precise experimental

data is unavailable.

Inferred from general

properties of long-chain esters

Solubility

Insoluble in water. Soluble in

nonpolar organic solvents such

as hexane and diethyl ether.

General property of wax esters

Purity
Commercially available at

>99%
Larodan
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Experimental Protocols
The characterization of Arachidyl linolenate and similar wax esters typically involves

chromatographic techniques to ensure purity and confirm identity.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Structural Confirmation
GC-MS is a powerful technique for the analysis of wax esters, providing information on the

chain lengths and degree of unsaturation of both the fatty acid and fatty alcohol components.

Methodology:

Sample Preparation: The Arachidyl linolenate sample is dissolved in a suitable organic

solvent (e.g., hexane or chloroform) to a concentration of approximately 1 mg/mL.

Injection: A small volume (typically 1 µL) of the sample solution is injected into the GC.

Gas Chromatography:

Column: A high-temperature capillary column is required for the analysis of these high

molecular weight compounds.

Carrier Gas: Helium is typically used as the carrier gas.

Temperature Program: A temperature gradient is employed, starting at a lower

temperature (e.g., 120°C) and ramping up to a high final temperature (e.g., 390°C) to

ensure the elution of the wax ester.

Mass Spectrometry:

Ionization: Electron ionization (EI) is commonly used.

Detection: The mass spectrometer detects the fragmented ions, which provides a

characteristic fragmentation pattern that can be used to identify the structure of the

molecule, including the fatty acid and fatty alcohol moieties.
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Thin-Layer Chromatography (TLC) for Qualitative
Analysis
TLC is a rapid and cost-effective method for the qualitative assessment of the purity of

Arachidyl linolenate and for monitoring the progress of reactions.

Methodology:

Plate Preparation: A silica gel plate is used as the stationary phase.

Sample Application: A small spot of the dissolved sample is applied to the baseline of the

TLC plate.

Development: The plate is placed in a developing chamber containing a non-polar solvent

system, such as a mixture of hexane, diethyl ether, and acetic acid (e.g., 80:20:1 v/v/v).

Visualization: After the solvent front has moved up the plate, the plate is removed and dried.

The spots can be visualized using an iodine chamber or by spraying with a suitable staining

reagent (e.g., phosphomolybdic acid) followed by heating. The retention factor (Rf) value of

the spot can be compared to that of a standard.

Biological Context and Signaling Pathways
While direct studies on the signaling pathways of Arachidyl linolenate are scarce, its

biological significance can be inferred from the known roles of wax esters and its constituent, α-

linolenic acid.

General Biosynthesis of Wax Esters
Wax esters are synthesized in a two-step enzymatic process.
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Biosynthesis of Wax Esters

The biosynthesis begins with the reduction of a long-chain fatty acyl-CoA to a fatty alcohol by

the enzyme Fatty Acyl-CoA Reductase (FAR). Subsequently, a Wax Synthase (WS) enzyme

catalyzes the esterification of this fatty alcohol with another fatty acyl-CoA molecule to produce

the final wax ester.

Metabolic Pathway of the α-Linolenic Acid Moiety
Upon hydrolysis of Arachidyl linolenate, the released α-linolenic acid can be metabolized into

longer-chain, more unsaturated omega-3 fatty acids, such as eicosapentaenoic acid (EPA) and

docosahexaenoic acid (DHA). These metabolites are precursors to anti-inflammatory lipid

mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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